Cas no 2176338-48-8 (((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)(4'-methyl-[1,1'-biphenyl]-4-yl)methanone)

• Product Name: ((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)(4'-methyl-[1,1'-biphenyl]-4-yl)methanone
• CAS No: 2176338-48-8
• MF: C₂₂H₂₅NO₂
• MW: 335.43940615654
• CID: 5337211
• Update Time: 2025-07-17

((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)(4'-methyl-[1,1'-biphenyl]-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• ((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)(4'-methyl-[1,1'-biphenyl]-4-yl)methanone
• (3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-[4-(4-methylphenyl)phenyl]methanone

• Inchi： 1S/C22H25NO2/c1-15-3-5-16(6-4-15)17-7-9-18(10-8-17)22(24)23-19-11-12-20(23)14-21(13-19)25-2/h3-10,19-21H,11-14H2,1-2H3
• InChI Key： OUQFKGMVSUFUPE-UHFFFAOYSA-N
• SMILES： O(C)C1CC2CCC(C1)N2C(C1C=CC(C2C=CC(C)=CC=2)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 449
• XLogP3: 4.4
• Topological Polar Surface Area: 29.5

Additional information on ((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)(4'-methyl-[1,1'-biphenyl]-4-yl)methanone

Introduction to Compound CAS No. 2176338-48-8: ((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)(4'-methyl-[1,1'-biphenyl]-4-yl)methanone

((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)(4'-methyl-[1,1'-biphenyl]-4-yl)methanone, also known by its CAS number 2176338-48-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bicyclic azabicyclo ring system and a biphenyl moiety. These structural elements contribute to its potential therapeutic applications and pharmacological properties.

The chemical structure of ((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)(4'-methyl-[1,1'-biphenyl]-4-yl)methanone is particularly noteworthy due to its chiral centers and the presence of a methoxy group on the azabicyclo ring. The chiral centers at positions 1 and 5 of the azabicyclo ring system are crucial for its biological activity, as they can influence the compound's interactions with specific receptors and enzymes. The methoxy group further enhances the compound's solubility and stability, making it a promising candidate for drug development.

Recent studies have explored the potential therapeutic applications of ((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)(4'-methyl-[1,1'-biphenyl]-4-yl)methanone. One area of significant interest is its potential as an analgesic agent. Research has shown that this compound exhibits potent analgesic effects in animal models, suggesting its potential for treating chronic pain conditions. The mechanism of action is believed to involve modulation of opioid receptors, although further studies are needed to fully elucidate the underlying mechanisms.

In addition to its analgesic properties, ((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)(4'-methyl-[1,1'-biphenyl]-4-yl)methanone has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in various models of inflammatory diseases. The anti-inflammatory activity is thought to be mediated through inhibition of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The pharmacokinetic properties of ((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)(4'-methyl-[1,1'-biphenyl]-4-yl)methanone have also been studied in detail. Initial findings indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as an oral medication. The compound's high lipophilicity and low molecular weight contribute to its good bioavailability and tissue penetration.

Clinical trials are currently underway to evaluate the safety and efficacy of ((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)(4'-methyl-[1,1'-biphenyl]-4-yl)methanone in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings are encouraging and support further investigation in larger clinical trials.

The synthetic route for the preparation of ((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)(4'-methyl-[1,1'-biphenyl]-4-yl)methanone has been optimized to ensure high yield and purity. Key steps in the synthesis include the formation of the azabicyclo ring system through a tandem cyclization reaction and the introduction of the methoxy group via a selective alkylation step. The biphenyl moiety is then coupled to the azabicyclo ring using a palladium-catalyzed cross-coupling reaction.

The potential applications of ((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)(4'-methyl-[1,1'-biphenyl]-4-yl)methanone extend beyond pain management and anti-inflammatory therapy. Recent research has also explored its neuroprotective properties in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that this compound can protect neurons from oxidative stress and promote neurogenesis.

In conclusion, ((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)(4'-methyl-[1,1'-biphenyl]-4-y l)methanone (CAS No. 2176338 - 4 8 - 8 strong>) represents a promising candidate for further development in various therapeutic areas due to its unique structural features and favorable pharmacological properties . Ongoing research continues to uncover new insights into its mechanisms of action , paving the way for potential breakthroughs in drug discovery . p >